5-[(2-Methoxyethyl)(methyl)amino]-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 5-[2-methoxyethyl(methyl)amino]-2-piperidin-3-ylpyridazin-3-one
• InChI: InChI=1S/C13H22N4O2/c1-16(6-7-19-2)12-8-13(18)17(15-10-12)11-4-3-5-14-9-11/h8,10-11,14H,3-7,9H2,1-2H3
• InChI Key: MSCXVZZQFIFCFV-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)C1=CC(=O)N(N=C1)C2CCCNC2
• Molecular Formula: C13H22N4O2
• Molecular Weight: 266.34 g/mol

Description

5-[(2-Methoxyethyl)(methyl)amino]-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound is also known as Mepiprazole and has been found to have a unique mechanism of action, which makes it a promising candidate for future research.

Mechanism Of Action

The mechanism of action of Mepiprazole involves the modulation of dopamine and serotonin receptors in the brain. It has been found to act as a partial agonist at dopamine D2 receptors and a partial antagonist at serotonin 5-HT1A receptors. This unique mechanism of action makes it a promising candidate for the treatment of various psychiatric disorders.
Biochemical and Physiological Effects:
Mepiprazole has been found to have various biochemical and physiological effects in the body. It has been shown to increase dopamine and serotonin levels in the brain, which can lead to improvements in mood and behavior. Mepiprazole has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential neuroprotective effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Mepiprazole in lab experiments is its unique mechanism of action, which makes it a promising candidate for the treatment of various psychiatric disorders. However, one of the limitations of using Mepiprazole is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Mepiprazole. One potential direction is the development of more selective compounds that target specific dopamine and serotonin receptors. Another direction is the investigation of Mepiprazole's potential use in combination therapies for the treatment of psychiatric disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of Mepiprazole in the body.

Synthesis Methods

The synthesis of 5-[(2-Methoxyethyl)(methyl)amino]-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one involves the reaction of 3-(2-methoxyethyl)-1-methyl-1H-pyrazol-5-amine with 3-bromo-1-(piperidin-3-yl)-1H-pyrazole-5-carbaldehyde in the presence of a palladium catalyst. The resulting compound is then reduced with sodium borohydride to yield the final product.

Scientific Research Applications

Mepiprazole has been found to have potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. It has been studied for its potential use in the treatment of various psychiatric disorders, including schizophrenia and depression. Mepiprazole has also been found to have potential applications in the treatment of Parkinson's disease.